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Compound of Interest

3,4-(2,2-
Compound Name: _ _ _
Dimethylpropylenedioxy)thiophene

Cat. No.: B1352945

An In-depth Technical Guide to 3,4-(2,2-Dimethylpropylenedioxy)thiophene

This technical guide provides a comprehensive overview of 3,4-(2,2-
Dimethylpropylenedioxy)thiophene, a key monomer in the field of conjugated polymers.
Aimed at researchers, scientists, and professionals in drug development and materials science,
this document details the compound's chemical and physical properties, experimental protocols
for its synthesis, and its applications in electrochromic devices.

Core Compound Identification

Molecular Formula: CoH1202S[1][2][3]
Molecular Weight: 184.26 g/mol [1][2][3][4]

3,4-(2,2-Dimethylpropylenedioxy)thiophene, also known by its synonym ProDOT-Mez, is an
analogue of the widely studied 3,4-ethylenedioxythiophene (EDOT) monomer.[1] Its structure is
characterized by a seven-membered dioxepine ring, featuring two methyl groups at the 2,2-
position, fused to the thiophene core.[4] This bulky dimethylpropylene group significantly
influences the properties of the resulting polymer, leading to lower oxidation potentials and
enhanced stability compared to unsubstituted polythiophene.[1][4]

Quantitative Data Summary
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The following table summarizes the key quantitative properties of 3,4-(2,2-

Dimethylpropylenedioxy)thiophene and its corresponding polymer, PProDOT-Me:.

Property Value Reference
Compound Identifiers
CAS Number 255901-50-9 [11[2113114]
PUEUIEYRIVFGLS-
InChl Key [2][3]1[4]
UHFFFAOYSA-N
Physical Properties
Purity 97% [3]
Physical Form Solid [3]
Melting Point 41-46 °C [3]
Flash Point 98.3 °C (208.9 °F) [3]
Computed Properties
XLogP3-AA 2.5 [2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor
ydrog p 3 2]
Count
Rotatable Bond Count 0 [2]
Electrochemical Properties of
PProDOT-Me2
Switching Speed
, _ ~0.7s (at+1.5Vto-15V) [1]
(Coloring/Bleaching)
Maximum Optical Modulation 75.7% (over 10,000 cycles) [1]
Response Time
~5s [1]

(Coloring/Bleaching)

Color Contrast

60% (at 1.2 V)

[5]
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Experimental Protocols
Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene

The primary method for synthesizing this compound is through a trans-etherification reaction.[1]
[4] This process involves the reaction of 3,4-dimethoxythiophene with 2,2-dimethylpropane-1,3-
diol in the presence of an acid catalyst.[1][4][6]

Detailed Protocol:

 In areaction vessel, dissolve 3,4-dimethoxythiophene (30 mmol, 5.53 g), 2,2-dimethyl-1,3-
propanediol (100 mmol, 10.415 g), and p-toluenesulfonic acid (15 mmol, 2.58 g) in 80 mL of
toluene.[6]

 Stir the reaction mixture at 110°C for 16 hours.[6]
e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[6]

» Upon completion, the resulting solution is separated and purified to yield 3,4-(2,2-
Dimethylpropylenedioxy)thiophene. This protocol has a reported yield of 85%.[6]

Oxidative Polymerization

The synthesis of the conducting polymer, poly(3,4-(2,2-dimethylpropylenedioxy)thiophene)
(PProDOT-Me2), is achieved through oxidative polymerization.[4] This process involves the
oxidation of the monomer to form radical cations, which then couple to form dimers, trimers,
and ultimately the polymer chain.[4] Electropolymerization using cyclic voltammetry is a
common technique to create thin films of PProDOT-Me:z.[5]

Workflow and Process Visualization

The following diagram illustrates the synthesis workflow for 3,4-(2,2-
Dimethylpropylenedioxy)thiophene.
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Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene
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Caption: Synthesis workflow of 3,4-(2,2-Dimethylpropylenedioxy)thiophene.

Applications in Conjugated Polymer Science

3,4-(2,2-Dimethylpropylenedioxy)thiophene is a significant monomer in the field of
conjugated polymers due to the advantageous properties it imparts to its polymer, PProDOT-
Mez. These polymers are integral to the development of various electronic applications.

The polymer derived from this monomer exhibits promising electrochromic performance, with
rapid switching times and high stability.[1] An electrochromic window based on PProDOT-Me:2
demonstrated switching speeds of approximately 0.7 seconds for both coloring and bleaching.
[1] Furthermore, these devices can achieve a maximum optical modulation of 75.7% and
maintain stability for over 10,000 cycles.[1] The ability to copolymerize ProDOT-Me:2 with other
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thiophene derivatives allows for the fine-tuning of the final polymer's properties, enabling the
creation of materials with tailored performance, such as multi-chromic electrochromism.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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